1-(tert-butyl)-4-isopropyl-6-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one

• IUPAC Name: 1-tert-butyl-6-(2-oxo-2-pyrrolidin-1-ylethyl)-4-propan-2-ylpyrazolo[3,4-d]pyridazin-7-one
• InChI: InChI=1S/C18H27N5O2/c1-12(2)15-13-10-19-23(18(3,4)5)16(13)17(25)22(20-15)11-14(24)21-8-6-7-9-21/h10,12H,6-9,11H2,1-5H3
• InChI Key: CZOPNOMNNPKXMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C(=O)C2=C1C=NN2C(C)(C)C)CC(=O)N3CCCC3
• Molecular Formula: C18H27N5O2
• Molecular Weight: 345.4 g/mol

Description

1-(tert-butyl)-4-isopropyl-6-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one is a useful research compound. Its molecular formula is C18H27N5O2 and its molecular weight is 345.447. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methods and Chemical Properties

The synthesis of complex molecules often involves the construction of specific scaffolds that can be further functionalized. For example, the synthesis of a new family of Ru complexes for water oxidation demonstrates the utility of pyrazolopyridine derivatives in constructing well-organized dinuclear complexes, showing potential in energy conversion applications (Zong & Thummel, 2005). Similarly, the study on the synthesis of spiropiperidine lactam acetyl-CoA carboxylase inhibitors highlights the versatility of pyrazolospirolactam core in medicinal chemistry, showcasing the methodological advancements in targeting enzyme inhibitors (Huard et al., 2012).

Catalytic Applications

Catalysis is a critical area where such compounds find significant application. The synthesis and catalytic activity of copper(II) complexes with pyridine and pyrazine derivatives underline the impact of ligand structure on catalytic properties, especially in the oxidation of alkanes and alcohols, offering insights into designing more efficient catalysts for industrial applications (Choroba et al., 2019).

Material Science and Photophysical Properties

The development of luminescent materials is another area of interest. For instance, the synthesis of bis-tridentate iridium(III) phosphors bearing functional pyrazolyl pyridine chelates for efficient OLEDs showcases the application of pyrazolopyridine derivatives in creating advanced materials for light-emitting devices, indicating the potential for such compounds in electronic and photonic technologies (Lin et al., 2016).